Cas no 1334369-30-0 (N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide)

• Product Name: N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1334369-30-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 6049192
• PubChem ID: 56724228
• Update Time: 2025-05-30

N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide
• N1-(2-hydroxy-3-methoxy-2-methylpropyl)-N2-(pyridin-3-yl)oxalamide
• VU0529169-1
• 1334369-30-0
• F5971-0223
• N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-pyridin-3-yloxamide
• AKOS024528693

• Inchi： 1S/C12H17N3O4/c1-12(18,8-19-2)7-14-10(16)11(17)15-9-4-3-5-13-6-9/h3-6,18H,7-8H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： SCYDKBLZCVSJOZ-UHFFFAOYSA-N
• SMILES： OC(C)(COC)CNC(C(NC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide

N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 1334369-30-0, commonly referred to as N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for applications in drug design, catalysis, and advanced materials development.

N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide is characterized by its ethanediamide backbone, which serves as a versatile platform for chemical modifications. The presence of hydroxyl and methoxy groups introduces hydrophilic properties, while the pyridine ring contributes aromaticity and potential for coordination chemistry. Recent studies have highlighted the compound's ability to act as a ligand in metal complexes, facilitating catalytic reactions in organic synthesis. For instance, researchers have demonstrated its effectiveness in asymmetric catalysis, where it enhances enantioselectivity in reactions involving alkenes and ketones.

The synthesis of N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of green chemistry principles in its production has been explored to minimize environmental impact. A study published in the *Journal of Green Chemistry* outlined a solvent-free synthesis method that reduces waste generation while maintaining high yields. This approach not only aligns with sustainable practices but also underscores the compound's scalability for industrial applications.

In terms of applications, N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to form hydrogen bonds makes it an ideal candidate for drug delivery systems, particularly in the design of prodrugs that enhance bioavailability. Recent research has focused on its role in modulating enzyme activity, with particular interest in its potential as an inhibitor of kinase enzymes involved in cancer progression.

The compound's electronic properties also make it a valuable component in the field of materials science. Its conjugated system allows for efficient charge transport, which is advantageous in the development of organic semiconductors and photovoltaic materials. A team of researchers at the University of California recently reported on its use as an electron transport layer in perovskite solar cells, where it significantly improved device efficiency by enhancing charge separation and reducing recombination losses.

From a toxicological perspective, N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-yl)ethanediamide has undergone rigorous safety assessments to evaluate its potential risks to human health and the environment. Studies conducted by the European Chemicals Agency (ECHA) indicate that the compound exhibits low acute toxicity when administered through various routes. However, long-term exposure studies are currently underway to assess its potential genotoxicity and carcinogenicity.

Looking ahead, the versatility of N-(2-hydroxy-3-methoxy-2-methylpropyl)-N'-(pyridin-3-y1)ethanediamide positions it as a key player in future innovations across multiple disciplines. Its modular structure allows for easy functionalization, enabling tailored designs for specific applications. Collaborative efforts between academia and industry are expected to further unlock its potential, particularly in areas such as nanotechnology and green chemistry.

In conclusion, N-(2-hydroxy-3-methoxy-)proply)-N'-(pyridin-)y1 ethanediamide (CAS No. 1334369-) represents a remarkable advancement in modern chemistry. With its unique combination of structural features and functional versatility, this compound is poised to make significant contributions to scientific progress while adhering to principles of sustainability and safety.